N'-(3-chlorobenzoyl)-2,4-dihydroxybenzohydrazide

• IUPAC Name: N'-(3-chlorobenzoyl)-2,4-dihydroxybenzohydrazide
• InChI: InChI=1S/C14H11ClN2O4/c15-9-3-1-2-8(6-9)13(20)16-17-14(21)11-5-4-10(18)7-12(11)19/h1-7,18-19H,(H,16,20)(H,17,21)
• InChI Key: CLLJVBIEMDKOMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NNC(=O)C2=C(C=C(C=C2)O)O
• Molecular Formula: C14H11ClN2O4
• Molecular Weight: 306.70 g/mol

Description

N-(3-chlorobenzoyl)-2,4-dihydroxybenzohydrazide, also known as CBA or Chlorobenzoic acid, is a chemical compound that has been widely used in scientific research due to its unique properties and potential applications. It is a white or yellowish powder that is soluble in water and organic solvents, and it has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N'-(3-chlorobenzoyl)-2,4-dihydroxybenzohydrazide is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways in cells. It has been shown to inhibit the growth of bacterial and fungal cells by disrupting their cell membranes and DNA replication processes. It also exhibits antitumor activity by inducing apoptosis and inhibiting angiogenesis in cancer cells.
Biochemical and Physiological Effects:
N'-(3-chlorobenzoyl)-2,4-dihydroxybenzohydrazide has been shown to exhibit a range of biochemical and physiological effects in various organisms. It has been shown to reduce oxidative stress and inflammation in cells, as well as improve glucose metabolism and insulin sensitivity in diabetic mice. It has also been shown to enhance the immune response and reduce the risk of infection in animals.

Advantages and Limitations for Lab Experiments

N'-(3-chlorobenzoyl)-2,4-dihydroxybenzohydrazide has several advantages for use in laboratory experiments, including its high purity, stability, and ease of synthesis. It is also relatively inexpensive compared to other compounds with similar properties. However, it has some limitations, such as its low solubility in water and potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on N'-(3-chlorobenzoyl)-2,4-dihydroxybenzohydrazide. One area of interest is its potential use as a drug candidate for the treatment of bacterial and fungal infections, as well as cancer. Another area of interest is its use as a catalyst in organic synthesis reactions, as well as its potential as a fluorescent probe for the detection of metal ions in biological samples. Further studies are needed to fully understand the mechanism of action of N'-(3-chlorobenzoyl)-2,4-dihydroxybenzohydrazide and its potential applications in various fields.

Synthesis Methods

The synthesis of N'-(3-chlorobenzoyl)-2,4-dihydroxybenzohydrazide involves the reaction between 3-chlorobenzoic acid and 2,4-dihydroxybenzohydrazide in the presence of a suitable catalyst. The reaction proceeds via the formation of an intermediate, which undergoes further chemical transformations to yield the final product. The purity and yield of the product can be improved by using different reaction conditions and purification techniques.

Scientific Research Applications

N'-(3-chlorobenzoyl)-2,4-dihydroxybenzohydrazide has been widely used in scientific research due to its potential applications in various fields. It has been shown to exhibit antibacterial, antifungal, and antitumor activities, making it a promising candidate for the development of new drugs and therapies. It has also been used as a catalyst in organic synthesis reactions, as well as a fluorescent probe for the detection of metal ions in biological samples.